Triammonium nitrate sulfate

• CAS No.: 12436-94-1
• Molecular Formula: H12N4O7S
• Molecular Weight: 212.19 g/mol
• IUPAC Name: triazanium;nitrate;sulfate
• InChI: InChI=1S/NO3.3H3N.H2O4S/c2-1(3)4;;;;1-5(2,3)4/h;3*1H3;(H2,1,2,3,4)/q-1;;;;/p+1
• InChI Key: KKEOZWYTZSNYLJ-UHFFFAOYSA-O
• SMILES: [NH4+].[NH4+].[NH4+].[N+](=O)([O-])[O-].[O-]S(=O)(=O)[O-]

Description

Triammonium nitrate sulfate is a useful research compound. Its molecular formula is H12N4O7S and its molecular weight is 212.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a preferred embodiment, ammonium sulfate is added to an ammonium nitrate melt, the mixture is reacted to form the double salt, ammonium sulfate nitrate, and the resultant shear-thinnable melt slurry is then prilled in the inventive process. The resulting prills have excellent strength, sphericity, and storage properties.

Synthesis routes and methods II

Procedure details

A series of ammonium sulfate nitrate materials were prepared using the same ammonium sulfate and ammonium nitrate as described in Comparative Example 1. The parameters varied in this series of batches were the oven temperature, the mole ratio of ammonium sulfate to ammonium nitrate, and the weight percent of water in the charge. Batch size was 10-55 g. The procedure employed was otherwise the same as described in Comparative Example 1.

Synthesis routes and methods III

Procedure details

Two ammonium sulfate nitrate materials were prepared and were examined for ammonium sulfate crystallite size and uniformity of dispersion amongst the crystals of double salt. Two charges were prepared, each consisted of 31.15 g of reagent grade ammonium sulfate (Fisher Scientific), 18.85 g of ammonium nitrate and 5.0 g of water. The ammonium sulfate and ammonium nitrate were in a molar ratio of 1.001:1. The ammonium sulfate had been ground to fine particles passing a Tyler No. 230 sieve (270 micrometer openings). The ammonium nitrate was ground from prills in a mortar and pestle.